Cas no 2308467-62-9 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2308467-62-9
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6012696
• PubChem ID: 165583450
• Update Time: 2025-06-08

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid
• EN300-1576709
• 2308467-62-9
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H25N3O6/c1-13(10-20(28)27-21-18(23(30)31)11-25-22(21)29)26-24(32)33-12-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,13,18-19,21H,10-12H2,1H3,(H,25,29)(H,26,32)(H,27,28)(H,30,31)/t13-,18?,21?/m0/s1
• InChI Key： VZEPCLAZVDDCQF-QMRWYURESA-N
• SMILES： O(C(N[C@@H](C)CC(NC1C(NCC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid

Introduction to 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2308467-62-9)

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2308467-62-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Piperidinylglycine, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and protein engineering.

The structure of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid features a pyrrolidine ring with a carboxylic acid group and an amide linkage, making it a versatile building block for the synthesis of bioactive peptides and peptidomimetics. The Fmoc protecting group, attached to the amino functionality, ensures that the compound remains stable during synthetic manipulations and can be selectively deprotected when needed.

Recent advancements in the field of medicinal chemistry have highlighted the potential of this compound in various therapeutic applications. For instance, studies have shown that derivatives of Fmoc-Piperidinylglycine can be used to modulate protein-protein interactions, which are crucial in many biological processes and disease states. This makes it an attractive candidate for the development of novel drugs targeting specific protein interactions.

In the context of drug discovery, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid has been utilized in high-throughput screening (HTS) campaigns to identify lead compounds with desired biological activities. The compound's unique structural features enable it to form stable complexes with target proteins, thereby facilitating the identification of potent inhibitors or activators.

Clinical research has also explored the potential of this compound in treating various diseases. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of Fmoc-Piperidinylglycine exhibited significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its therapeutic applications, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid has found utility in diagnostic assays and biosensors. The Fmoc group can be easily modified with fluorescent or biotin tags, allowing for real-time monitoring of protein interactions and enzymatic activities. This versatility has led to its incorporation into various diagnostic platforms, enhancing their sensitivity and specificity.

In summary, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2308467-62-9) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and functional groups make it an invaluable tool for advancing our understanding of biological processes and developing new therapeutic strategies. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.